Cas no 272459-83-3 (3-Phenylbenzo[b]thiophen-2-ylamine)

3-Phenylbenzo[b]thiophen-2-ylamine structure
272459-83-3 structure
Product Name:3-Phenylbenzo[b]thiophen-2-ylamine
CAS No:272459-83-3
MF:C14H11NS
MW:225.308841943741
CID:2930643
Update Time:2023-08-10

3-Phenylbenzo[b]thiophen-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 3-phenylbenzo[b]thiophen-2-ylamine
    • 3-Phenylbenzo[b]thiophene-2-amine
    • 3-Phenyl-benzo[b]thiophen-2-ylamine
    • 3-Phenylbenzo[b]thiophen-2-ylamine
    • Inchi: 1S/C14H11NS/c15-14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-14/h1-9H,15H2
    • InChI Key: XAHXVXXPFMMCBU-UHFFFAOYSA-N
    • SMILES: S1C(=C(C2C=CC=CC=2)C2C=CC=CC1=2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54.3
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